Cas no 149505-71-5 (methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate)

• Product Name: methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate
• CAS No: 149505-71-5
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD03237372
• CID: 1324858
• PubChem ID: 4093874
• Update Time: 2025-05-20

methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(4-methoxybenzyl)-5-oxo-3-pyrrolidinecarboxylate
• 1-p-methoxybenzyl-4-nitroimidazole
• methyl 1-(4-methoxybenzyl)-5-oxopyrrolidine-3-carboxylate
• AG-G-58996
• 1-(4-methoxy-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid methyl ester
• AC1LGOHD
• Oprea1_839792
• CTK5C7125
• 1-(4-METHOXYBENZYL)-4-NITRO-1H-IMIDAZOLE
• 1-(4-methoxy-benzyl)-4-nitro-1H-imidazole
• methyl 1-(4-methoxybenzyl)-5-oxopyrrolidine-3-carboxylate(WXC05644)
• methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate
• methyl1-(4-methoxybenzyl)-5-oxopyrrolidine-3-carboxylate
• 149505-71-5
• W13387
• AP-836/41220237
• YNIPPRDEXJUZDV-UHFFFAOYSA-N
• DA-10034
• CS-0046898
• MFCD03237372
• F6782-3718
• AS-70411
• SCHEMBL1269684
• AKOS015968418
• ZFA50571

• MDL： MFCD03237372
• Inchi： 1S/C14H17NO4/c1-18-12-5-3-10(4-6-12)8-15-9-11(7-13(15)16)14(17)19-2/h3-6,11H,7-9H2,1-2H3
• InChI Key： YNIPPRDEXJUZDV-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)OC)CN1CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate

Introduction to Methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate (CAS No. 149505-71-5)

Methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate, a compound with the chemical identifier CAS No. 149505-71-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of intense study among researchers aiming to unravel new therapeutic possibilities.

The core structure of Methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate consists of a pyrrolidine ring substituted with various functional groups. The presence of a methyl ester group at the 3-position and an oxopyrrolidine moiety at the 5-position contributes to its unique chemical properties. These features not only influence its reactivity but also open up avenues for diverse biological activities. The compound's solubility profile and stability under various conditions further enhance its utility in synthetic and pharmaceutical applications.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their broad spectrum of biological activities. Pyrrolidine derivatives, in particular, have shown promise as scaffolds for developing novel therapeutic agents. The Methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate molecule, with its well-defined structural features, is no exception. Studies have demonstrated its potential in modulating various biological pathways, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers can leverage its structural attributes to design derivatives with enhanced pharmacological properties. For instance, the methoxy group on the phenyl ring can be targeted for further functionalization, allowing for the creation of molecules with tailored biological activities. This flexibility is particularly crucial in drug development, where optimizing a molecule's pharmacokinetic and pharmacodynamic profiles is essential for therapeutic efficacy.

The synthesis of Methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the preparation of the pyrrolidine core, followed by functionalization at the desired positions. The use of modern synthetic techniques has enabled researchers to achieve high yields and purity levels, facilitating further downstream applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of new derivatives. These computational approaches complement experimental efforts by predicting potential binding modes and affinities, thereby expediting the drug discovery process.

The pharmacological profile of Methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate has been explored in several preclinical studies. Initial findings suggest that it exhibits inhibitory activity against specific enzymes and receptors involved in various diseases. For instance, it has shown promise as an antagonist for certain G protein-coupled receptors (GPCRs), which are key targets in drug development due to their wide range of physiological functions.

Moreover, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development. CNS disorders pose significant challenges due to the complex nature of brain biology and the limited access to therapeutic agents. The favorable pharmacokinetic properties of Methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate make it a promising candidate for treating conditions such as neurodegenerative diseases and mental health disorders.

Another area where this compound shows promise is in oncology research. Preliminary studies have indicated that it may exhibit anti-proliferative effects on certain cancer cell lines. The exact mechanisms through which it exerts these effects are still under investigation, but early results are encouraging enough to warrant further exploration.

The environmental impact and sustainability considerations are also important aspects when evaluating new chemical entities like Methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being integrated into the synthesis process to ensure that future production methods are both efficient and environmentally friendly.

In conclusion, Methyl 1-[(4-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate represents a significant advancement in pharmaceutical chemistry with its unique structural features and broad spectrum of potential applications. Its versatility in chemical modifications, favorable pharmacokinetic properties, and promising pharmacological activity make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in developing next-generation therapeutics.